11-trans Leukotriene D4
11-trans Leukotriene D4
11-trans Leukotriene D4 (11-trans LTD4) is a C-11 double bond isomer of LTD4. LTD4 undergoes slow temperature-dependent isomerization to 11-trans LTD4 during storage. 11-trans LTD4 retains about 10-25 % of the potency for contraction of guinea pig ileum, trachea and parenchyma compared to LTD4. It exhibits an ED50 ranging between 12-60 nM for contraction of guinea pig trachea.
Brand Name:
Vulcanchem
CAS No.:
79768-40-4
VCID:
VC0162691
InChI:
InChI=1S/C25H40N2O6S/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-22(21(28)15-14-17-23(29)30)34-19-20(26)25(33)27-18-24(31)32/h6-7,9-13,16,20-22,28H,2-5,8,14-15,17-19,26H2,1H3,(H,27,33)(H,29,30)(H,31,32)/b7-6-,10-9+,12-11+,16-13+/t20-,21-,22+/m0/s1
SMILES:
CCCCCC=CCC=CC=CC=CC(C(CCCC(=O)O)O)SCC(C(=O)NCC(=O)O)N
Molecular Formula:
C25H40N2O6S
Molecular Weight:
496.7 g/mol
11-trans Leukotriene D4
CAS No.: 79768-40-4
Reference Standards
VCID: VC0162691
Molecular Formula: C25H40N2O6S
Molecular Weight: 496.7 g/mol
| CAS No. | 79768-40-4 |
|---|---|
| Product Name | 11-trans Leukotriene D4 |
| Molecular Formula | C25H40N2O6S |
| Molecular Weight | 496.7 g/mol |
| IUPAC Name | (5S,6R,7E,9E,11E,14Z)-6-[(2R)-2-amino-3-(carboxymethylamino)-3-oxopropyl]sulfanyl-5-hydroxyicosa-7,9,11,14-tetraenoic acid |
| Standard InChI | InChI=1S/C25H40N2O6S/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-22(21(28)15-14-17-23(29)30)34-19-20(26)25(33)27-18-24(31)32/h6-7,9-13,16,20-22,28H,2-5,8,14-15,17-19,26H2,1H3,(H,27,33)(H,29,30)(H,31,32)/b7-6-,10-9+,12-11+,16-13+/t20-,21-,22+/m0/s1 |
| Standard InChIKey | YEESKJGWJFYOOK-KJGJJCHRSA-N |
| Isomeric SMILES | CCCCC/C=C\C/C=C/C=C/C=C/[C@H]([C@H](CCCC(=O)O)O)SC[C@@H](C(=O)NCC(=O)O)N |
| SMILES | CCCCCC=CCC=CC=CC=CC(C(CCCC(=O)O)O)SCC(C(=O)NCC(=O)O)N |
| Canonical SMILES | CCCCCC=CCC=CC=CC=CC(C(CCCC(=O)O)O)SCC(C(=O)NCC(=O)O)N |
| Description | 11-trans Leukotriene D4 (11-trans LTD4) is a C-11 double bond isomer of LTD4. LTD4 undergoes slow temperature-dependent isomerization to 11-trans LTD4 during storage. 11-trans LTD4 retains about 10-25 % of the potency for contraction of guinea pig ileum, trachea and parenchyma compared to LTD4. It exhibits an ED50 ranging between 12-60 nM for contraction of guinea pig trachea. |
| Synonyms | 11-trans LTD4 |
| Reference | 1.Baker, S.R.,Boot, J.R.,Jamieson, W.B., et al. The comparative in vitro pharmacology of leukotriene D4 and its isomers. Biochemical and Biophysical Research Communications 103(4), 1258-1264 (1981). |
| PubChem Compound | 5283135 |
| Last Modified | Nov 11 2021 |
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